[3-(Dimethylamino)propyl](2-methylbutyl)amine

• Molecular Formula: C10H24N2
• Molecular Weight: 172.31 g/mol
• IUPAC Name: N',N'-dimethyl-N-(2-methylbutyl)propane-1,3-diamine
• InChI: InChI=1S/C10H24N2/c1-5-10(2)9-11-7-6-8-12(3)4/h10-11H,5-9H2,1-4H3
• InChI Key: KAXJFQVDHGCHHL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCCCN(C)C

Description

3-(Dimethylamino)propylamine (CAS 1038266-85-1) is a tertiary amine featuring a dimethylamino group attached to a propyl chain and a branched 2-methylbutyl substituent . This compound belongs to the class of alkylamines, which are widely utilized in organic synthesis, surfactants, and catalysis. The dimethylamino group imparts basicity and nucleophilic properties, while the branched alkyl chain enhances hydrophobicity, influencing solubility and interaction with organic substrates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of 3-(dimethylamino)propylamine with 2-methylbutyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods: On an industrial scale, the production of 3-(Dimethylamino)propylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Dimethylamino)propylamine can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate. These reactions can lead to the formation of corresponding amine oxides or other oxidized derivatives.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of secondary or primary amines.

Substitution: Nucleophilic substitution reactions can occur, where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at ambient or elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous solvents like ether or tetrahydrofuran.

Substitution: Halides, alkoxides; reactions are conducted in polar aprotic solvents such as dimethyl sulfoxide or acetonitrile.

Major Products Formed:

Oxidation: Amine oxides, nitroso compounds.

Reduction: Secondary amines, primary amines.

Substitution: Halogenated amines, alkoxylated amines.

Scientific Research Applications

Chemistry: In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. It serves as a precursor in the preparation of various functionalized amines and other nitrogen-containing compounds.

Biology: The compound is utilized in biological research for the modification of biomolecules. It can be conjugated to proteins, peptides, or nucleic acids to study their interactions and functions.

Medicine: In medicinal chemistry, 3-(Dimethylamino)propylamine is explored for its potential as a pharmacophore in drug design. It can be incorporated into drug candidates to enhance their pharmacokinetic and pharmacodynamic properties.

Industry: Industrially, the compound finds applications in the production of surfactants, corrosion inhibitors, and other specialty chemicals. Its unique structure allows it to impart desirable properties to these products.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The dimethylamino group can participate in hydrogen bonding, electrostatic interactions, and hydrophobic interactions, facilitating the binding of the compound to its targets. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural Comparison of 3-(Dimethylamino)propylamine with Selected Analogs

Compound Name	Molecular Formula	CAS Number	Key Structural Features	References
3-(Dimethylamino)propylamine	C₁₀H₂₄N₂	1038266-85-1	Branched 2-methylbutyl group; tertiary amine
N,N-Bis[3-(dimethylamino)propyl]amine	C₁₀H₂₄N₄	Not provided	Two dimethylaminopropyl groups; higher nitrogen content
3-(Dimethylamino)-2-hydroxypropylamine	C₆H₁₆N₂O	34569-34-1	Hydroxyl group; methyl substituent
N-[3-(Dimethylamino)propyl]oleamide	C₂₃H₄₇N₃O	Not provided	Amide linkage; long alkyl chain (oleic acid-derived)

Key Differences:

• Branching vs. Linearity: The 2-methylbutyl group in the target compound introduces steric hindrance compared to linear chains in N-[3-(dimethylamino)propyl]oleamide . This reduces solubility in polar solvents but enhances compatibility with hydrophobic matrices.
• Functional Groups: The hydroxyl group in 3-(dimethylamino)-2-hydroxypropylamine enables hydrogen bonding, increasing water solubility, unlike the hydrophobic target compound.

Functional Analogs

Physicochemical Properties

Table 3: Property Comparison with Selected Amines

Compound	Molecular Weight (g/mol)	Boiling Point (°C, estimated)	LogP (estimated)	Solubility Profile
3-(Dimethylamino)propylamine	172.32	220–240	2.5	Low in water; soluble in organic solvents
N,N-Bis[3-(dimethylamino)propyl]amine	216.36	>250	1.8	Moderate in polar solvents
Methyl(2-methylpropyl)amine	87.17	85–90	1.2	Highly volatile; water-miscible
3-(Dimethylamino)-2-hydroxypropylamine	132.21	200–210	-0.5	Water-soluble due to hydroxyl group

Notable Trends:

• Volatility : Methyl(2-methylpropyl)amine is significantly more volatile due to its lower molecular weight, whereas the target compound’s higher weight and branching reduce volatility.

Biological Activity

3-(Dimethylamino)propylamine is an organic compound that has garnered attention in various fields, including medicinal chemistry and pharmacology. Its unique structure allows it to interact with biological systems, leading to potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.

• Molecular Formula : C11H23N
• Molecular Weight : 169.31 g/mol
• IUPAC Name : N-(2-methylbutyl)-3-(dimethylamino)propylamine
• Solubility : Highly soluble in water (>54,990 mg/L at 25 °C)

The biological activity of 3-(dimethylamino)propylamine primarily involves its interaction with neurotransmitter receptors and enzymes. It is hypothesized that the dimethylamino group enhances its affinity for certain receptors, potentially modulating neurotransmission.

Key Mechanisms:

• Receptor Binding : The compound may act as an agonist or antagonist at various receptors, influencing physiological responses.
• Enzyme Interaction : It may inhibit or activate specific enzymes involved in metabolic pathways, affecting cellular functions.

Pharmacological Properties

Studies have indicated that 3-(dimethylamino)propylamine exhibits several pharmacological effects:

• Antidepressant Activity : Research suggests that compounds with similar structures may exhibit antidepressant-like effects by modulating serotonin and norepinephrine levels.
• Cognitive Enhancement : Some studies indicate potential cognitive-enhancing properties through cholinergic modulation.
• Anti-inflammatory Effects : Preliminary data suggest that this compound may possess anti-inflammatory properties, warranting further investigation.

Case Study 1: Antidepressant Effects

A study explored the structure-activity relationship (SAR) of various analogs of 3-(dimethylamino)propylamine. It was found that modifications to the alkyl chain significantly influenced the compound's ability to inhibit serotonin reuptake, suggesting potential antidepressant activity .

Case Study 2: Neuroprotective Properties

Another investigation focused on the neuroprotective effects of related compounds in models of neurodegeneration. The results indicated that these compounds could mitigate neuronal damage by reducing oxidative stress and inflammation, highlighting their therapeutic potential in neurodegenerative diseases .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
3-(Dimethylamino)propylamine	C11H23N	Antidepressant, Cognitive enhancement
N,N-Dimethyl-1-butanamine	C7H17N	Mild stimulant effects
N,N-Dimethyl-2-propylamine	C8H19N	Potential anxiolytic properties

Q & A

Q. What synthetic strategies are optimal for preparing 3-(Dimethylamino)propylamine, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or reductive amination. For example, reacting 2-methylbutylamine with 3-(dimethylamino)propyl chloride under basic conditions (e.g., K₂CO₃ in acetonitrile at 60°C) yields the tertiary amine product. Optimization should focus on solvent polarity, temperature, and stoichiometry to minimize side reactions (e.g., over-alkylation). Monitoring reaction progress via TLC or LC-MS is critical .

Q. Which analytical techniques are most effective for characterizing 3-(Dimethylamino)propylamine and verifying purity?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR can confirm the amine’s structure by identifying peaks for dimethylamino (δ ~2.2 ppm) and branched alkyl groups (e.g., 2-methylbutyl CH₃ at δ ~0.9 ppm).
• HPLC/MS : High-resolution mass spectrometry verifies molecular weight (C₁₀H₂₄N₂, MW 184.31 g/mol), while HPLC with UV detection quantifies purity (>98% for biological assays).
• Elemental Analysis : Validates C, H, and N content to rule out residual solvents or salts .

Q. How does the compound’s tertiary amine structure influence its physicochemical properties?

• Methodological Answer : The dimethylamino group enhances solubility in polar solvents (e.g., water or ethanol) due to its basicity (pKa ~8–10), while the 2-methylbutyl chain contributes to lipophilicity (logP ~2.5). These properties can be experimentally determined via shake-flask assays for logP and potentiometric titration for pKa .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of 3-(Dimethylamino)propylamine derivatives?

• Methodological Answer : Discrepancies in pharmacological data (e.g., receptor binding vs. functional assays) may arise from stereochemistry, impurity profiles, or assay conditions. To address this:

• Purification : Use preparative HPLC to isolate enantiomers (if chiral centers exist).
• Assay Validation : Compare activity across multiple cell lines (e.g., HEK293 vs. CHO) under standardized conditions.
• Structural Analog Comparison : Reference structurally similar compounds (e.g., [(3-Chlorophenyl)methyl] derivatives) to identify critical pharmacophores .

Q. What mechanistic insights explain the compound’s reactivity in nucleophilic or catalytic reactions?

• Methodological Answer : The dimethylamino group acts as an electron donor, enhancing nucleophilicity in alkylation or acylation reactions. For catalytic applications (e.g., in asymmetric synthesis), coordinate with transition metals (e.g., Pd or Cu) and study reaction kinetics via stopped-flow spectroscopy. Computational modeling (DFT) can predict transition states and regioselectivity .

Q. How can researchers design experiments to explore the compound’s potential as a neurotransmitter analog?

• Methodological Answer :

• Receptor Binding Assays : Screen against serotonin (5-HT) or dopamine receptors using radioligand displacement (e.g., ³H-LSD for 5-HT₂A).
• Functional Activity : Measure cAMP accumulation or calcium flux in neuronal cell lines.
• Comparative Analysis : Benchmark against known analogs (e.g., amitriptyline) to assess selectivity .

Key Research Recommendations

• Stereochemical Studies : Investigate enantiomeric effects on biological activity using chiral chromatography .
• Toxicity Profiling : Conduct in vitro hepatotoxicity assays (e.g., HepG2 cell viability) to establish safety thresholds .
• Cross-Disciplinary Applications : Explore use in organocatalysis or metal-organic frameworks (MOFs) for gas storage .